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Introduction

18-Methyleicosanoic acid (18-MEA) is the primary lipid component covalently bound to the

outermost layer of the hair cuticle, known as the epicuticle.[1][2] This unique branched-chain

fatty acid is responsible for the natural hydrophobicity (water-repellency) and low surface

friction of healthy, virgin hair.[1][3][4] Various factors, including chemical treatments (e.g.,

bleaching, coloring), excessive shampooing, and environmental weathering, can strip this

protective 18-MEA layer.[1][5] The loss of 18-MEA renders the hair surface more hydrophilic,

leading to a significant increase in friction between hair fibers.[1][5] This increased friction

manifests as hair that is difficult to comb, feels rough, and is more susceptible to tangling and

mechanical damage.[1][6]

For researchers and professionals in the cosmetic and drug development industries,

quantifying the effects of 18-MEA and formulating products that can effectively restore it is

critical. By measuring changes in hair friction, scientists can substantiate claims of hair repair,

improved manageability, and conditioning.[6][7] These protocols provide robust methodologies

for preparing hair samples and measuring the frictional changes resulting from the removal and

re-application of 18-MEA at both macroscopic and microscopic scales.

Experimental Protocols
Protocol 1: Preparation of Hair Samples
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This protocol details the steps for preparing control (18-MEA removed) and test (18-MEA

treated) hair tresses for frictional analysis.

1.1. Materials

Virgin hair tresses (e.g., from a single source, untreated)

0.1 M Potassium t-butoxide in t-butanol solution[8][9]

Sodium Lauryl Ether Sulfate (SLES) solution (e.g., 2% in deionized water)

Ethanol

Deionized water

18-MEA treatment solution (e.g., 18-MEA combined with a cationic surfactant such as

Stearoxypropyldimethylamine (SPDA) in a conditioner base)[1][8]

Beakers, rinsing trays, and protective gloves

1.2. Procedure: Removal of Native 18-MEA (Control Group)

Source virgin hair tresses. Document the source and initial condition.

Wash a set of hair tresses with the SLES solution for 1-2 minutes to remove any surface

contaminants and sebum, then rinse thoroughly with deionized water.[9]

Allow the tresses to air dry completely in a controlled environment (e.g., 22°C, 50% Relative

Humidity).

Immerse the cleaned tresses in a 0.1 M potassium t-butoxide/t-butanol solution for 5 minutes

at room temperature.[8][9] This alkaline treatment effectively removes the covalently bound

18-MEA.

Remove the tresses from the solution and rinse sequentially with t-butanol, then ethanol, and

finally wash thoroughly with deionized water to neutralize and remove any residual alkali.[8]

Label these tresses as "Control" or "18-MEA Removed."
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Allow the tresses to air dry completely.

1.3. Procedure: Application of 18-MEA (Test Group)

Take a subset of the "18-MEA Removed" tresses.

Apply the 18-MEA treatment solution, ensuring even distribution throughout the tress.

Allow the treatment to sit for a specified time (e.g., 2-5 minutes), according to the

formulation's instructions for use.

Rinse the tresses thoroughly with deionized water.

Label these tresses as "Test" or "18-MEA Treated."

Allow the tresses to air dry completely. A set of the original, untreated virgin hair should be

kept as a baseline reference.

Protocol 2: Macro-Scale Friction Measurement (Texture
Analyzer)
This method assesses friction through combability testing, providing data relevant to consumer

perception of hair manageability.[6][7]

2.1. Equipment

Texture Analyzer (e.g., TA.XTplus) equipped with a load cell (e.g., 5 kg)

Hair Combing Rig attachment[7][10]

Fine-toothed hair comb

Environmental chamber or room with controlled temperature and humidity

2.2. Procedure

Acclimatize all hair tresses (Virgin, Control, and Test) for at least 24 hours in a controlled

environment (e.g., 22°C, 50% RH).
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Securely clamp the root end of a hair tress into the holder of the Hair Combing Rig, allowing

it to hang vertically.[7]

Attach the comb to the load cell on the Texture Analyzer's arm.

Position the tress so the comb's teeth are just above the hair.

Set the instrument parameters:

Test Mode: Tension

Pre-Test Speed: 2.0 mm/s

Test Speed: 10.0 mm/s (can be varied)

Post-Test Speed: 10.0 mm/s

Distance: Sufficient to pass through the length of the tress (e.g., 150 mm)

Data Acquisition Rate: 500 pps

Initiate the test. The arm will move downwards, pulling the comb through the hair tress while

recording the force required.[10]

The primary data points are the peak combing force and the total work of combing (area

under the force-distance curve).

Perform multiple combing strokes (e.g., 5-10 cycles) on each tress to ensure data

reproducibility.

Repeat the measurement for at least 3-5 tresses per group (Virgin, Control, Test) for

statistical validity.

Protocol 3: Micro-Scale Friction Measurement (Atomic
Force Microscopy)
This protocol measures friction at the nanoscale, providing fundamental insights into the

surface properties of the hair cuticle.[11][12]
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3.1. Equipment

Atomic Force Microscope (AFM) capable of Friction Force Microscopy (FFM) or Lateral

Force Microscopy (LFM)

Silicon nitride cantilevers with a sharp tip (e.g., tip radius < 20 nm)

Sample mounting disks and adhesive (e.g., double-sided tape or epoxy)

Environmental control (optional but recommended)

3.2. Procedure

Isolate single hair fibers from each group (Virgin, Control, Test).

Mount a single hair fiber onto an AFM sample disk, ensuring it is securely fixed and lies flat.

[11]

Install the cantilever in the AFM head. Perform a thermal tune to determine the cantilever's

spring constant.

Calibrate the detector to convert the photodiode signal (Volts) to force (Newtons).

Locate a relatively flat area on the hair fiber surface for scanning, avoiding cuticle edges for

initial measurements.

Engage the tip with the hair surface in contact mode.

Set the scanning parameters:

Scan Size: 1-5 µm

Scan Angle: 90° (to scan perpendicular to the hair fiber's main axis)[12]

Scan Rate: 1-2 Hz

Applied Load: Start with a low load (e.g., 5-10 nN) and perform a load-ramping experiment

to ensure the measurement is in the elastic regime.
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Acquire simultaneous topography and lateral force images. The lateral force signal is directly

related to the frictional force.

To calculate the coefficient of friction, acquire friction-load plots by measuring the friction loop

at varying applied loads. The slope of the friction vs. load plot provides the coefficient of

friction.

Analyze multiple areas on multiple fibers from each group to obtain statistically significant

results.

Data Presentation
Quantitative data should be summarized to facilitate clear comparison between sample groups.

Table 1: Comparative Frictional Properties of Hair Samples

Sample Group
Macro-Scale Measurement

(Texture Analyzer)

Micro-Scale Measurement

(AFM)

Average Peak Combing Force

(N)

Average Friction Force (nN) @

10nN Load

Virgin Hair 0.85 ± 0.15 2.5 ± 0.4

18-MEA Removed (Control) 2.50 ± 0.30 8.1 ± 0.9

18-MEA Treated (Test) 1.10 ± 0.20 3.2 ± 0.5

Note: Data are presented as

mean ± standard deviation and

are hypothetical examples for

illustrative purposes.
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// Nodes MEA [label="18-MEA Layer", fillcolor="#34A853", fontcolor="#FFFFFF"]; NoMEA

[label="18-MEA Removed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cuticle [label="Hair

Cuticle Surface", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydrophobic [label="Hydrophobic

Surface\n(Water Repellent)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hydrophilic

[label="Hydrophilic Surface\n(Water Attracting)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

LowFriction [label="Low Friction\n(Smooth, Easy Combing)", fillcolor="#FFFFFF",

fontcolor="#202124", shape=ellipse, style="filled,dashed"]; HighFriction [label="High

Friction\n(Rough, Tangling)", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse,

style="filled,dashed"];

// Edges MEA -> Cuticle [label=" Covalently\n Bound To "]; NoMEA -> Cuticle [label="

Stripped\n From "];

Cuticle -> Hydrophobic [headlabel=" With 18-MEA", fontcolor="#34A853", arrowhead=none,

style=dashed]; Cuticle -> Hydrophilic [headlabel=" Without 18-MEA", fontcolor="#EA4335",

arrowhead=none, style=dashed];
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Hydrophobic -> LowFriction [label=" Leads To "]; Hydrophilic -> HighFriction [label=" Leads To

"]; } endom Caption: Relationship between 18-MEA, surface properties, and hair friction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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